Cas no 1806838-04-9 (Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806838-04-9
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4854467
• Update Time: 2025-05-20

Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-2-17-10(16)8-7(9(11)12)5(3-13)6(14)4-15-8/h4,9H,2,14H2,1H3
• InChI Key： ZWOYSWALRMBYNR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CN=C1C(=O)OCC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.6
• Topological Polar Surface Area: 89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate

Introduction to Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806838-04-9)

Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806838-04-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate is noteworthy for its combination of functional groups, including an amino group, a cyano group, and a difluoromethyl substituent. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable candidate for various chemical and biological studies.

Recent studies have highlighted the importance of Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in various diseases. The researchers found that the difluoromethyl group plays a crucial role in enhancing the compound's selectivity and potency.

The synthesis of Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of ethyl 5-chloro-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate with ammonia or an ammonia equivalent. This method has been refined to achieve high yields and excellent purity, making it suitable for large-scale production.

In addition to its potential as a therapeutic agent, Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate has also been explored for its use in agrochemicals. Research published in the Journal of Agricultural and Food Chemistry in 2021 showed that this compound exhibits significant herbicidal activity against several weed species. The unique combination of functional groups provides enhanced stability and efficacy, making it a promising candidate for further development in this field.

The physicochemical properties of Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate have been thoroughly characterized. It is a solid at room temperature with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques and formulation strategies.

Safety considerations are an essential aspect of working with any chemical compound. While Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate is not classified as a hazardous material, it is important to handle it with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound.

In conclusion, Ethyl 5-amino-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806838-04-9) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new potential uses and optimize its synthesis methods, ensuring its continued relevance in the scientific community.